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sibirate sibirate
Brand Name: Vulcanchem
CAS No.: 152338-47-1
VCID: VC0122822
InChI: InChI=1S/C16H22O9/c1-24-13-6-9(2-4-10(13)18)3-5-14(21)25-8-12(20)16(23)15(22)11(19)7-17/h2-6,11-12,15-20,22-23H,7-8H2,1H3/b5-3+/t11-,12+,15-,16-/m1/s1
SMILES: COC1=C(C=CC(=C1)C=CC(=O)OCC(C(C(C(CO)O)O)O)O)O
Molecular Formula: C16H22O9
Molecular Weight: 358.34 g/mol

sibirate

CAS No.: 152338-47-1

Main Products

VCID: VC0122822

Molecular Formula: C16H22O9

Molecular Weight: 358.34 g/mol

sibirate - 152338-47-1

CAS No. 152338-47-1
Product Name sibirate
Molecular Formula C16H22O9
Molecular Weight 358.34 g/mol
IUPAC Name [(2S,3R,4R,5R)-2,3,4,5,6-pentahydroxyhexyl] (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C16H22O9/c1-24-13-6-9(2-4-10(13)18)3-5-14(21)25-8-12(20)16(23)15(22)11(19)7-17/h2-6,11-12,15-20,22-23H,7-8H2,1H3/b5-3+/t11-,12+,15-,16-/m1/s1
Standard InChIKey DTJLOZXIIDPIFA-OUOAPTIVSA-N
Isomeric SMILES COC1=C(C=CC(=C1)/C=C/C(=O)OC[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O)O
SMILES COC1=C(C=CC(=C1)C=CC(=O)OCC(C(C(C(CO)O)O)O)O)O
Canonical SMILES COC1=C(C=CC(=C1)C=CC(=O)OCC(C(C(C(CO)O)O)O)O)O
Synonyms glucityl ferulate
sibirate
PubChem Compound 6450162
Last Modified Nov 11 2021
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